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Compound of Interest

Compound Name: Homoeriodictyol

Cat. No.: B191827 Get Quote

For Researchers, Scientists, and Drug Development Professionals: Ensuring safety and

compliance in the handling and disposal of Homoeriodictyol is paramount. This guide

provides essential, step-by-step procedures for the safe management of Homoeriodictyol
waste in a laboratory setting, reinforcing our commitment to safety and environmental

responsibility beyond the product itself.

Homoeriodictyol, a naturally occurring flavanone, is not classified as a hazardous substance

under GHS and Regulation (EC) No 1272/2008. However, due to its potential harm to the

aquatic environment, proper disposal procedures are essential to minimize environmental

impact and ensure a safe laboratory workplace. All waste materials contaminated with

Homoeriodictyol should be treated as chemical hazardous waste.

Immediate Safety and Handling
Before handling Homoeriodictyol, it is crucial to be familiar with its properties and the

necessary safety precautions. Personal protective equipment (PPE) should be worn at all

times.

Key Safety Information:
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Check Availability & Pricing
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Property Value Reference

Appearance Light yellow powder [1]

Molecular Formula C16H14O6 [1]

Molecular Weight 302.28 g/mol [2]

Storage

Store at +4°C for the short

term and -20°C for long-term

storage. Keep in a dry, well-

ventilated place away from

sources of ignition.

[3]

Handling

Avoid contact with skin and

eyes. Ensure adequate

ventilation and prevent dust

formation.

[4]

Personal Protective Equipment (PPE) Protocol:

PPE Item Specification

Gloves Chemical impermeable gloves.

Eye Protection Safety glasses or goggles.

Lab Coat Standard laboratory coat.

Respiratory Protection
Use in a well-ventilated area. If dust is

generated, a respirator may be necessary.

Operational Disposal Plan
The disposal of Homoeriodictyol involves a multi-step process designed to ensure the safety

of laboratory personnel and prevent environmental contamination. This workflow outlines the

process from waste generation to final disposal.
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Waste Generation & Collection

Waste Segregation & Storage

Deactivation (Optional but Recommended)

Final Disposal

Solid Waste
(Contaminated labware, PPE, unused solid)

Collect in a labeled, sealed, puncture-proof container for solid chemical waste.

Liquid Waste
(Solutions containing Homoeriodictyol)

Collect in a labeled, sealed, leak-proof container for liquid chemical waste.

Arrange for pickup by a licensed hazardous waste disposal company.

Chemical Neutralization
(See Experimental Protocol)

Incineration is the preferred method of disposal.
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Homoeriodictyol Spill Occurs

Evacuate immediate area if spill is large or dust is generated. Alert colleagues and supervisor.

Don appropriate PPE
(gloves, goggles, lab coat).

Contain the spill with absorbent material.

Clean up spill using a scoop and place in a sealed container.

Decontaminate the area with soap and water.

Dispose of cleanup materials as hazardous waste.

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact
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Phone: (601) 213-4426
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